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Compound of Interest

2-(2,4-
Compound Name:

Dimethylphenoxy)ethylazanium
CAS No.: 50912-65-7

Cat. No.: B1304173

Get Quote

\ J

Synonyms: 2-(2,4-Xylyloxy)ethylammonium; 2-(2,4-Dimethylphenoxy)ethanamine cation CAS
(HCI Salt): 857625-91-3 (Reference for Hydrochloride)

Executive Summary & Chemical Identity

2-(2,4-Dimethylphenoxy)ethylazanium describes the protonated cationic species of 2-(2,4-
dimethylphenoxy)ethylamine. Structurally, it belongs to the phenoxyalkylamine class, a
privileged scaffold in medicinal chemistry known for its activity at voltage-gated sodium
channels (Class | antiarrhythmics) and monoamine transporters (NET/SERT).

While its 2,6-dimethyl isomer (related to Mexiletine and Xyloxemine) is widely recognized for
steric protection against metabolic degradation, the 2,4-dimethyl isomer presents a unique
steric and electronic profile. It serves as a critical reference standard for Structure-Activity
Relationship (SAR) studies, particularly when probing the steric tolerance of the hydrophobic
binding pockets in GPCRs and ion channels.

Physicochemical Profile
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Property Value | Descriptor

Molecular Formula C10H16NO™* (Cation)

166.24 g/mol (Cation only); ~201.7 g/mol (HCI

Molecular Weight salt)

IUPAC Name 2-(2,4-Dimethylphenoxy)ethylazanium
pKa (Predicted) ~9.2 — 9.5 (Amine protonation)

LogP (Free Base) ~2.3 — 2.5 (Lipophilic, CNS penetrant)
H-Bond Donors 3 (as ammonium)

H-Bond Acceptors 1 (Ether oxygen)

Synthesis & Production Protocols

As a Senior Application Scientist, | recommend the Modified Gabriel Synthesis over direct
alkylation. Direct reaction of 2,4-dimethylphenol with 2-chloroethylamine often leads to
significant secondary amine dimerization and low yields. The phthalimide route guarantees
primary amine exclusivity.

Synthetic Pathway Visualization

The following diagram outlines the high-purity synthesis route designed to minimize impurities.
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Figure 1: Optimized Gabriel Synthesis pathway ensuring high selectivity for the primary amine
salt.

Detailed Experimental Protocol

Objective: Synthesis of 2-(2,4-Dimethylphenoxy)ethylazanium chloride (>98% purity).

Step 1: Etherification (Formation of Phthalimide Intermediate)

e Reagents: Charge a round-bottom flask with 2,4-dimethylphenol (1.0 eq), anhydrous K2COs
(1.5 eq), and DMF (5 vol).

o Addition: Add N-(2-bromoethyl)phthalimide (1.1 eq) portion-wise to the stirring suspension.
e Reaction: Heat to 90°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

o Workup: Pour mixture into ice water. The intermediate usually precipitates as a solid. Filter,
wash with water, and dry. Recrystallize from ethanol if necessary to remove unreacted
phenol.

Step 2: Hydrazinolysis (Amine Release)

» Deprotection: Suspend the phthalimide intermediate in Ethanol (10 vol). Add Hydrazine
Hydrate (2.5 eq).

o Reflux: Heat to reflux. The solution will initially clear, followed by the precipitation of
phthalhydrazide byproduct. Reflux for 2 hours.

« Isolation: Cool to room temperature. Acidify with 1M HCI to pH 1 (dissolving the amine,
keeping phthalhydrazide solid). Filter off the phthalhydrazide.

 Basification: Basify the filtrate with 2M NaOH to pH 12. Extract with Dichloromethane (DCM)
(3x).

» Drying: Dry combined organics over Na2SOa4 and concentrate in vacuo to yield the Free
Base (pale yellow oil).
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Step 3: Salt Formation (Azanium Species Generation)

¢ Solvation: Dissolve the oily free base in anhydrous Diethyl Ether or 1,4-Dioxane.
» Precipitation: Dropwise add 4M HCI in Dioxane or bubble dry HCI gas at 0°C.

e Filtration: The target compound, 2-(2,4-Dimethylphenoxy)ethylazanium chloride,
precipitates immediately as a white hygroscopic solid.

 Validation: Wash with cold ether and dry under high vacuum.

Analytical Characterization & Quality Control

To ensure the integrity of the "azanium" species (salt form), specific analytical markers must be
met.

Technique Expected Signal / Criteria Mechanistic Insight

0 8.1-8.3 (br s, 3H):
Ammonium protons (-NH3z*).d
6.8—7.1 (m, 3H): Aromatic
protons (2,4-substitution ] ) o
1H NMR (DMSO-ds) ammonium signal is distinct
pattern).d 4.1 (t, 2H): O-CHz2
protons.d 3.1 (t, 2H): N-CH:z

protons (shifted downfield due

Confirms protonation state and

substitution pattern. The

from the free base (broad

singlet ~1.5 ppm).

to cationic charge).

L ) 2,4-Dimethyl substitution
Retention time shift vs. Phenol. o o
creates a specific lipophilicity

HPLC-UV Peak Purity >98% at 210/254 o
profile distinct from the 2,6-
nm. .
isomer.
ESI+ mode will detect the
Mass Spectrometry m/z 166.1 [M+H]*.

cation directly.

o ) Confirms the counter-ion ratio
) o 99-101% stoichiometric ) )
Chloride Titration ) (Essential for dosing
equivalent of AgNO:s. )
calculations).
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Pharmacological Context & Applications

The 2-(2,4-Dimethylphenoxy)ethylazanium ion is a pharmacophore probe. Unlike its 2,6-
dimethyl counterpart (found in Mexiletine), the 2,4-substitution leaves one ortho position open.
This has profound implications for biological activity and metabolic stability.

Structure-Activity Relationship (SAR) Logic

» Steric Hindrance: The 2,6-dimethyl pattern in Mexiletine blocks amide hydrolysis and ether
cleavage. The 2,4-pattern of this compound is more susceptible to CYP450 metabolism
(specifically O-dealkylation), making it a useful "soft drug" analog or metabolic probe.

e Target Binding:

o Sodium Channels (Navl.x): The phenoxyethylamine tail mimics the lidocaine
pharmacophore. This compound is expected to act as a use-dependent blocker of Nav1.5
and Navl.7.

o NET/SERT Transporters: Phenoxy-alkyl-amines are classic inhibitors of monoamine
reuptake. The 2,4-substitution pattern often increases affinity for the Norepinephrine
Transporter (NET) compared to unsubstituted analogs.

Biological Signaling Interaction

The following diagram illustrates the hypothetical interaction of the azanium cation with the
Sodium Channel pore, based on the Local Anesthetic Receptor Site model.
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Figure 2: Mechanism of Action. The azanium headgroup anchors the molecule via cation-pi
interactions within the channel pore, while the xylyl tail provides hydrophobic blockade.

Handling, Stability, and Safety

The "azanium” form (salt) is significantly more stable than the free amine, which is prone to
oxidation and carbamate formation upon exposure to atmospheric COx.

» Hygroscopicity: The HCI salt is moderately hygroscopic. Store in a desiccator at -20°C.

 Solubility: Highly soluble in water and ethanol; insoluble in non-polar solvents (Hexane,
Toluene).

o Safety Profile:

o Acute Toxicity: Treat as a potent bioactive amine. Potential for sympathomimetic effects
(tachycardia, hypertension) or local anesthetic toxicity (CNS excitation/depression) if
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ingested or inhaled.
o PPE: Nitrile gloves, safety goggles, and particulate respirator (N95) are mandatory during

weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/28360899
https://pubchem.ncbi.nlm.nih.gov/compound/70573347
https://pubchem.ncbi.nlm.nih.gov/compound/14150616
https://pubchem.ncbi.nlm.nih.gov/compound/13523-24-5
https://www.benchchem.com/product/b1304173?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/28360899
https://pubchem.ncbi.nlm.nih.gov/compound/28360899
https://pubchem.ncbi.nlm.nih.gov/compound/28360899
https://pubchem.ncbi.nlm.nih.gov/compound/70573347
https://pubchem.ncbi.nlm.nih.gov/compound/70573347
https://pubchem.ncbi.nlm.nih.gov/compound/14150616
https://pubchem.ncbi.nlm.nih.gov/compound/14150616
https://www.benchchem.com/product/b1304173/docs#technical-monograph-2-2-4-dimethylphenoxy-ethylazanium
https://www.benchchem.com/product/b1304173/docs#technical-monograph-2-2-4-dimethylphenoxy-ethylazanium
https://www.benchchem.com/product/b1304173/docs#technical-monograph-2-2-4-dimethylphenoxy-ethylazanium
https://www.benchchem.com/product/b1304173/docs#technical-monograph-2-2-4-dimethylphenoxy-ethylazanium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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